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Compound of Interest

Compound Name: 4-Fluoro-3-nitroanisole

Cat. No.: B107196

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 4-Fluoro-3-nitroanisole (CAS RN: 61324-93-4). Adherence to these procedures is
critical to ensure personnel safety and regulatory compliance.

l. Quantitative Data Summary

While specific physical property data for 4-Fluoro-3-nitroanisole is not readily available, the
following table summarizes its key identifiers and known hazards. This information is
supplemented with data from the closely related compound 4-Fluoro-3-nitroaniline for
reference.
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Reference Compound Data

Property Value . .
(4-Fluoro-3-nitroaniline)
CAS Number 61324-93-4 364-76-1
Molecular Formula C7HeFNO3 CeHsFN202
Molecular Weight 171.13 g/mol 156.12 g/mol
Appearance Solid Yellow crystal[1]
Boiling Point Data not available 331.3 °C at 760 mmHg][1]
Melting Point Data not available 96-99 °C[1]
Flash Point Data not available 91 °C[1]
Specific Gravity Data not available 1.448 g/cm3[1]
Toxic if swallowed, Causes )
o ) Harmful if swallowed, Causes
skin irritation, Causes serious ] )
Hazards skin, eye, and respiratory

eye irritation, May cause

respiratory irritation.[2]

irritation.

Occupational Exposure Limits

Not established

Not established

Il. Operational Plan: Step-by-Step Handling

Procedure

This protocol outlines the safe handling of 4-Fluoro-3-nitroanisole in a laboratory setting.

A. Pre-Operational Checks:

o Safety Data Sheet (SDS) Review: Before commencing any work, thoroughly review the most

current SDS for 4-Fluoro-3-nitroanisole.

» Emergency Equipment Verification: Ensure that a calibrated safety shower and eyewash

station are readily accessible and unobstructed.

o Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity and

proper fit. A comprehensive list is provided in the section below.
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o Fume Hood Certification: Verify that the chemical fume hood has a current certification and is
functioning correctly. The face velocity should meet institutional safety standards.

» Spill Kit Availability: Confirm that a spill kit appropriate for solid aromatic nitro compounds is
available and personnel are trained in its use.

B. Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and airborne particles.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any
signs of degradation or perforation before and during use.

o Lab Coat: A flame-resistant lab coat or coveralls must be worn and fully fastened.

o Respiratory Protection: All handling of 4-Fluoro-3-nitroanisole must be conducted inside a
certified chemical fume hood. If there is a potential for dust or aerosol generation outside of a
fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and
particulates is mandatory.

C. Handling Procedure:

o Work Area Preparation: Conduct all work in a designated area within a certified chemical
fume hood to minimize inhalation exposure. The work surface should be clean and
uncluttered.

e Weighing and Dispensing:

o When weighing the solid, use a balance inside the fume hood or in a ventilated balance
enclosure.

o Handle the compound gently to avoid creating dust.

o Use spark-proof tools for all transfers.
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e In-Use Handling:
o Keep containers of 4-Fluoro-3-nitroanisole tightly closed when not in use.
o Avoid contact with skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory.

e Post-Handling:

o Thoroughly wash hands with soap and water after handling the compound, even if gloves
were worn.

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

lll. Disposal Plan

All waste containing 4-Fluoro-3-nitroanisole must be treated as hazardous waste.
A. Waste Segregation and Collection:

e Solid Waste:

o Collect all solid waste, including contaminated PPE (gloves, wipes, etc.) and disposable
labware, in a dedicated, clearly labeled, and sealed hazardous waste container.

o The container should be made of a material compatible with the chemical.
e Liquid Waste:

o If 4-Fluoro-3-nitroanisole is dissolved in a solvent, collect the solution in a separate,
labeled hazardous waste container for halogenated and nitrated organic solvents.

o Do not mix with other waste streams unless compatibility has been confirmed.

o Empty Containers:
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o "Empty" containers that held 4-Fluoro-3-nitroanisole must be treated as hazardous
waste as they will contain chemical residue.

o Rinse the container three times with a suitable solvent. Collect the rinsate as hazardous
liquid waste.

o Deface the original label and dispose of the container as solid hazardous waste.
B. Disposal Method:

» All hazardous waste must be disposed of through the institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of toxic and halogenated
organic waste.

e Do not dispose of 4-Fluoro-3-nitroanisole down the drain or in regular trash.

IV. Workflow and Safety Logic

The following diagram illustrates the logical flow of operations and safety considerations when
working with 4-Fluoro-3-nitroanisole.
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Caption: Workflow for safe handling of 4-Fluoro-3-nitroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

